6-Amino-4-(2-methoxyphenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C18H14N4O2S
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 6-amino-4-(2-methoxyphenyl)-3-thiophen-2-yl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C18H14N4O2S/c1-23-12-6-3-2-5-10(12)14-11(9-19)17(20)24-18-15(14)16(21-22-18)13-7-4-8-25-13/h2-8,14H,20H2,1H3,(H,21,22)
• InChI Key: UFZZZRJETDICFS-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2C(=C(OC3=NNC(=C23)C4=CC=CS4)N)C#N

Description

6-Amino-4-(2-methoxyphenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained significant attention from the scientific community due to its various applications in scientific research. This compound is a pyrano-pyrazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 6-Amino-4-(2-methoxyphenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been reported to exhibit its anti-inflammatory and anti-tumor activities by inhibiting the production of pro-inflammatory cytokines and reducing the expression of certain genes involved in tumor growth. It has also been reported to have potential antioxidant and neuroprotective effects.
Biochemical and Physiological Effects:
6-Amino-4-(2-methoxyphenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been reported to exhibit various biochemical and physiological effects. It has been reported to reduce the levels of reactive oxygen species and lipid peroxidation in cells, which suggests its potential antioxidant activity. It has also been reported to reduce the levels of glucose and cholesterol in diabetic rats, indicating its potential therapeutic effects in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Amino-4-(2-methoxyphenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its high yield and relative ease of synthesis. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the use of 6-Amino-4-(2-methoxyphenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in scientific research. One potential direction is the investigation of its potential therapeutic effects in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. Another potential direction is the development of new synthetic methods for the production of this compound, which may lead to the discovery of new derivatives with improved properties. Additionally, the investigation of the mechanism of action of this compound may provide insights into its potential therapeutic effects and lead to the development of new drugs.

Synthesis Methods

The synthesis of 6-Amino-4-(2-methoxyphenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been achieved using various methods. One of the most common methods used is the one-pot three-component reaction of 2-aminothiophenol, 2-hydroxyacetophenone, and malononitrile in the presence of piperidine. This method has been reported to have a high yield and is relatively easy to perform.

Scientific Research Applications

6-Amino-4-(2-methoxyphenyl)-3-(2-thienyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been extensively used in scientific research due to its various applications. This compound has been reported to exhibit significant anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been reported to have potential therapeutic effects in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease.